2-Amino-1,3,5-triazino[1,2-a]benzimidazole-4(3H)-thione

• IUPAC Name: 2-amino-10H-[1,3,5]triazino[1,2-a]benzimidazole-4-thione
• InChI: InChI=1S/C9H7N5S/c10-7-12-8-11-5-3-1-2-4-6(5)14(8)9(15)13-7/h1-4H,(H3,10,11,12,13,15)
• InChI Key: JDMOOYOHGBNQDM-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)NC3=NC(=NC(=S)N23)N
• Molecular Formula: C9H7N5S
• Molecular Weight: 217.25 g/mol

Description

“2-Amino-1,3,5-triazino[1,2-a]benzimidazole-4(3H)-thione” is a complex organic compound that contains several functional groups and rings, including a triazino ring fused with a benzimidazole ring. It is part of a class of compounds known as triazinobenzimidazoles.

Synthesis Analysis

The synthesis of similar compounds has been reported in the literature. For instance, [1,3,5]Triazino[1,2-a]benzimidazole-2-amines bearing a heterocyclic moiety in the 4-position were synthesized. The compounds were characterized by elemental analysis, IR, 1H-NMR, 13C-NMR, and HRMS spectroscopy.

Molecular Structure Analysis

The molecular structure of the synthesized fused triazinobenzimidazole was confirmed to correspond to the 3,4-dihydrotriazinobenzimidazole structure through the analysis of spectroscopic NMR data and DFT calculations. The quantum chemical calculations showed that in compounds 3a – f, the 3,4-dihydro [1,3,5]triazino [1,2-a]-benzimidazole fragment is planar, and the condensed heteroaromatic fragment lies almost perpendicularly with dihedral angle N3-C4-C1′-C2′ (or O′/N′ from the heterocycle) in the interval 50–80°.

Scientific Research Applications

Antitumor Activities

Triazine and benzimidazole derivatives exhibit a broad range of biological activities, including antitumor effects. Compounds like 1,2,3-triazines and their benzo- and hetero-fused derivatives have been recognized for their antitumor activities. Their efficacy, combined with simple synthesis, marks these molecules as potential scaffolds for the development of antitumor compounds (Cascioferro et al., 2017).

Synthetic Utilities and Medicinal Chemistry

The synthetic approaches for benzimidazoles, quinoxalines, and benzo[1,5]diazepines from o-phenylenediamines highlight the versatility of these compounds in medicinal chemistry. The methodologies developed for their synthesis and their biological applications underscore the significance of triazine and benzimidazole derivatives in creating bioactive molecules (Ibrahim, 2011).

Pharmacological Activities

Benzimidazole derivatives, such as those containing the guanidine moiety, are known for their diverse pharmacological activities. These activities include cytotoxic effects and inhibition of cell proliferation through mechanisms like angiogenesis and apoptosis. Synthetic chemists focus on developing new procedures to access these compounds due to their potential therapeutic applications (Rosales-Hernández et al., 2022).

Reactivity and Chemical Transformations

The reactivity of 1,2,4-triazole-3-thione derivatives, including those with free thiogroups, has been studied for their antioxidant and antiradical activities. These compounds are compared with biogenic amino acids like cysteine, indicating their potential for positive impacts on biochemical processes, especially in patients exposed to high radiation doses (Kaplaushenko, 2019).

Biological Activities of Benzimidazole-Quinoline Hybrids

The synthesis, structure-activity relationship, and biological activities of benzimidazole-quinoline hybrids demonstrate the importance of heterocyclic compounds in drug development. These hybrids have been investigated for various illnesses, including cancer and infections, showcasing the therapeutic potential of benzimidazole derivatives (Salahuddin et al., 2023).

Future Directions

The future directions for research on “2-Amino-1,3,5-triazino[1,2-a]benzimidazole-4(3H)-thione” and related compounds could include further exploration of their synthesis, characterization, and potential biological activities. The promising results shown by related compounds suggest that “2-Amino-1,3,5-triazino[1,2-a]benzimidazole-4(3H)-thione” may also have interesting properties worth investigating.